Dihydrogen 3-((4-((4-chloro-6-methoxy-1,3,5-triazin-2-yl)amino)-2-sulphonatophenyl)amino)-7-(ethyl((3-sulphonatophenyl)methyl)amino)-5-(4-methoxy-3-sulphonatophenyl)phenazinium

• CAS No.: 55772-12-8
• Molecular Formula: C38H33ClN8O11S3
• Molecular Weight: 909.4 g/mol
• IUPAC Name: 5-[3-[4-[(4-chloro-6-methoxy-1,3,5-triazin-2-yl)amino]-2-sulfoanilino]-7-[ethyl-[(3-sulfophenyl)methyl]amino]phenazin-5-ium-5-yl]-2-methoxybenzenesulfonate
• InChI: InChI=1S/C38H33ClN8O11S3/c1-4-46(21-22-6-5-7-27(16-22)59(48,49)50)25-10-14-29-32(19-25)47(26-11-15-33(57-2)35(20-26)61(54,55)56)31-17-23(8-12-28(31)42-29)40-30-13-9-24(18-34(30)60(51,52)53)41-37-43-36(39)44-38(45-37)58-3/h5-20H,4,21H2,1-3H3,(H4,41,42,43,44,45,48,49,50,51,52,53,54,55,56)
• InChI Key: UOEOXEFTLMDOED-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)O)C2=CC3=[N+](C4=C(C=CC(=C4)NC5=C(C=C(C=C5)NC6=NC(=NC(=N6)Cl)OC)S(=O)(=O)O)N=C3C=C2)C7=CC(=C(C=C7)OC)S(=O)(=O)[O-]

Description

EINECS 259-807-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its unique properties and applications in various scientific fields.

Chemical Reactions Analysis

EINECS 259-807-3 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used . For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

EINECS 259-807-3 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving cellular mechanisms and pathways. In medicine, the compound could be explored for its potential therapeutic effects. Additionally, it has industrial applications, particularly in the production of specialized chemicals and materials .

Mechanism of Action

The mechanism of action of EINECS 259-807-3 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the specific target and pathway involved .

Comparison with Similar Compounds

EINECS 259-807-3 can be compared with other similar compounds listed in the EINECS database. Some of these similar compounds include cyclohexyl bromide (EINECS 203-622-2), 4-bromoacetanilide (EINECS 203-154-9), and phenyl benzoate (EINECS 202-293-2) . The uniqueness of EINECS 259-807-3 lies in its specific chemical structure and properties, which differentiate it from these other compounds.